2-benzyl-8-(2-methylthieno[2,3-d]pyrimidin-4-yl)-2,8-diazaspiro[4.5]decan-3-one

• IUPAC Name: 2-benzyl-8-(2-methylthieno[2,3-d]pyrimidin-4-yl)-2,8-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C22H24N4OS/c1-16-23-20(18-7-12-28-21(18)24-16)25-10-8-22(9-11-25)13-19(27)26(15-22)14-17-5-3-2-4-6-17/h2-7,12H,8-11,13-15H2,1H3
• InChI Key: HKNCCILCIULTKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C2C=CSC2=N1)N3CCC4(CC3)CC(=O)N(C4)CC5=CC=CC=C5
• Molecular Formula: C22H24N4OS
• Molecular Weight: 392.5 g/mol

Description

Synthesis Analysis

The synthesis of related diazaspirodecanone compounds involves multi-step synthetic routes that incorporate strategies like reductive amination, amidation, and cycloaddition reactions. For instance, derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones were prepared for screening as antihypertensive agents, highlighting the synthetic versatility of the diazaspirodecanone scaffold in medicinal chemistry applications (Caroon et al., 1981). Moreover, libraries of 8-benzyl-4-(p-substituted-benzyl)-1,4,8-triazaspiro[4.5]decan-2-one compounds were synthesized on solid supports, showcasing the adaptability of these frameworks for combinatorial chemistry (Feliu, Martínez, & Amblard, 2004).

Molecular Structure Analysis

The molecular structure of diazaspirodecanone derivatives often exhibits significant conformational flexibility, which is crucial for their biological activity. The crystal structure of related compounds, such as pyrimidinone derivatives, has been determined, revealing the spatial arrangement and potential interaction sites critical for binding to biological targets. For example, the crystal structure analysis of certain pyrimidinone derivatives has provided insights into their potential as antileukemic agents, highlighting the importance of structural studies in understanding the mechanism of action (Guillon et al., 2020).

Chemical Reactions and Properties

Diazaspirodecanone compounds participate in a variety of chemical reactions, underlining their chemical versatility. For instance, cycloaddition reactions have been utilized to synthesize novel pyrimidinone and fused pyrimidinone derivatives, demonstrating the reactivity of these scaffolds in forming complex heterocyclic structures (Sharma & Mahajan, 1997).

Future Directions

Further studies could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, investigating its reactivity and mechanism of action, and testing its biological activity in relevant models.